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Compound of Interest

Compound Name: Tridecyl methacrylate

Cat. No.: B1346638 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the refractive index and other key

physical properties of tridecyl methacrylate (TDMA) monomer. The document details the

experimental protocol for measuring its refractive index, presents its physicochemical data in a

clear tabular format, and illustrates its role in polymerization processes.

Physicochemical Properties of Tridecyl
Methacrylate
Tridecyl methacrylate is a valuable monomer in various industrial applications, including the

synthesis of polymers for coatings, adhesives, and specialty materials.[1] Its physical properties

are critical for quality control and for predicting its behavior in chemical reactions.

Below is a summary of the key quantitative data for tridecyl methacrylate:
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Property Value Conditions

Refractive Index (n/D) 1.450 20°C

Density 0.88 g/mL 25°C

Molecular Weight 268.44 g/mol

Boiling Point 339 °C

Flash Point 142.9 °C

CAS Number 2495-25-2

Experimental Protocol: Determination of Refractive
Index
The refractive index of a liquid monomer like tridecyl methacrylate is typically determined

using a refractometer, following a standard test method such as ASTM D1218.[2] This method

is designed for hydrocarbon liquids but is applicable to liquid monomers.

Objective: To accurately measure the refractive index of a tridecyl methacrylate monomer

sample at a specified temperature (typically 20°C).

Apparatus:

Abbe-type refractometer (or a digital equivalent)

Constant temperature water bath and circulator

Light source (sodium D-line, 589 nm)

Dropper or pipette

Lint-free tissue or lens paper

Acetone or other suitable solvent for cleaning

Procedure:
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Temperature Calibration: Set the constant temperature water bath to 20°C and allow the

refractometer prisms to equilibrate.

Instrument Calibration: Calibrate the refractometer using a standard liquid with a known

refractive index.

Sample Application: Open the prisms of the refractometer and place a few drops of the

tridecyl methacrylate monomer onto the surface of the lower prism.

Measurement: Close the prisms and allow the sample to reach thermal equilibrium. Adjust

the instrument to bring the dividing line between the light and dark fields into sharp focus.

Reading: Read the refractive index value from the instrument's scale or digital display.

Cleaning: Thoroughly clean the prism surfaces with a suitable solvent and lint-free tissue

after each measurement.

Application in Polymer Synthesis: A Workflow
Tridecyl methacrylate is primarily used as a monomer in the synthesis of polymers. Its long

alkyl chain imparts flexibility and hydrophobicity to the resulting polymer. The following diagram

illustrates a typical free-radical polymerization process using tridecyl methacrylate.
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Caption: Workflow for the free-radical polymerization of tridecyl methacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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